Cas no 142260-04-6 (2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)-)

• Product Name: 2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)-
• CAS No: 142260-04-6
• MF: C₂₀H₂₆O₂S
• MW: 330.484244823456
• CID: 1316440
• Update Time: 2024-08-18

2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)-

• Inchi： 1S/C20H26O2S/c21-20(22)14-7-2-1-6-12-18-15-16-19(23-18)13-8-11-17-9-4-3-5-10-17/h3-5,9-10,15-16H,1-2,6-8,11-14H2,(H,21,22)
• InChI Key： IYZPDXXSVHOLTH-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)SC(CCCC2=CC=CC=C2)=CC=1

Computed Properties

• Exact Mass: 330.16548

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 486.1±33.0 °C(Predicted)
• PSA: 37.3
• pka: 4.77±0.10(Predicted)